Cas no 840-34-6 (Ethyl 5-methyl-1-(4-methylphenyl)-1h-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-methyl-1-(4-methylphenyl)-1h-pyrazole-3-carboxylate
• CAS No: 840-34-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1818249
• PubChem ID: 45790313
• Update Time: 2025-04-21

Ethyl 5-methyl-1-(4-methylphenyl)-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1-(4-methylphenyl)-1h-pyrazole-3-carboxylate
• 1-Phenyl-5-methylhexahydro-1,3,5-triazine-2-thione
• AKOS005451225
• AC1MXXI2
• ST50882446
• ZINC22634136
• MCULE-5793964780
• 1-propyl-5-methylpyrazole
• 5-Methyl-1-p-tolyl-pyrazol-3-carbonsaeure-aethylester
• ethyl 1-(4-methylphenyl)-5-methyl-pyrazole-3-carboxylate
• 5-Methyl-1-phenylhexahydro-1,3,5-triazin-2-thione
• 1-n-Propyl-5-methylpyrazol
• CTK1G5743
• 5-Methyl-1-phenyl-tetrahydro-1,3,5-triazin-2(1H)-thione
• STK382341
• 1-n-Propyl-5-methyl-pyrazol
• 5-Methyl-1-propylpyrazol
• 5-methyl-1-p-tolyl-1H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 5-methyl-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• ethyl1-(4-methylphenyl)-5-methyl-pyrazole-3-carboxylate
• 840-34-6

• Inchi： 1S/C14H16N2O2/c1-4-18-14(17)13-9-11(3)16(15-13)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3
• InChI Key： GUVWBEXEDKHUSV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų